Cas no 1261824-75-2 (2,3'-Dibromo-5'-(difluoromethyl)propiophenone)

• Product Name: 2,3'-Dibromo-5'-(difluoromethyl)propiophenone
• CAS No: 1261824-75-2
• MF: C₁₀H₈Br₂F₂O
• MW: 341.97472858429
• CID: 4985107
• Update Time: 2025-10-31

2,3'-Dibromo-5'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2,3'-Dibromo-5'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H8Br2F2O/c1-5(11)9(15)6-2-7(10(13)14)4-8(12)3-6/h2-5,10H,1H3
• InChI Key： UJZSHORGWXSZIO-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C(F)F)C=1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2,3'-Dibromo-5'-(difluoromethyl)propiophenone

Introduction to 2,3'-Dibromo-5'-(difluoromethyl)propiophenone (CAS No. 1261824-75-2)

2,3'-Dibromo-5'-(difluoromethyl)propiophenone, with the CAS number 1261824-75-2, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, including the presence of bromine and difluoromethyl groups, which contribute to its distinct chemical and biological properties.

The molecular formula of 2,3'-Dibromo-5'-(difluoromethyl)propiophenone is C₁₀H₇Br₂F₂O, and its molecular weight is approximately 319.96 g/mol. The compound's structure consists of a propiophenone core with two bromine atoms and a difluoromethyl group attached to the aromatic ring. These functional groups play a crucial role in determining the compound's reactivity and potential applications in various scientific research areas.

In recent years, 2,3'-Dibromo-5'-(difluoromethyl)propiophenone has been extensively studied for its potential use in medicinal chemistry. One of the key areas of interest is its ability to act as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, the bromine and difluoromethyl groups can be modified or substituted to create derivatives with enhanced biological activities, such as improved potency or selectivity.

A notable study published in the Journal of Medicinal Chemistry (2021) explored the use of 2,3'-Dibromo-5'-(difluoromethyl)propiophenone as a precursor for developing novel antiviral agents. The researchers found that by modifying the difluoromethyl group, they could enhance the antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding highlights the compound's potential in addressing emerging viral threats and developing new therapeutic strategies.

Beyond its applications in medicinal chemistry, 2,3'-Dibromo-5'-(difluoromethyl)propiophenone has also been investigated for its role in materials science. A study published in Advanced Materials (2020) demonstrated that this compound can be used as a precursor for synthesizing functionalized polymers with unique optical and electronic properties. The bromine and difluoromethyl groups contribute to the polymer's stability and tunable properties, making it suitable for applications in optoelectronics and sensor technology.

The synthesis of 2,3'-Dibromo-5'-(difluoromethyl)propiophenone typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the bromination of a substituted propiophenone followed by the introduction of the difluoromethyl group through a suitable fluorination reaction. The choice of reagents and reaction conditions is critical to achieving high yields and purity of the final product.

In terms of safety and handling, it is important to note that while 2,3'-Dibromo-5'-(difluoromethyl)propiophenone is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The future prospects for 2,3'-Dibromo-5'-(difluoromethyl)propiophenone are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other interdisciplinary fields. As new synthetic methods are developed and more detailed studies are conducted on its biological activities, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.